![molecular formula C14H20N2O3 B6242967 N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide CAS No. 2411218-77-2](/img/no-structure.png)
N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide
Description
“N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide” is a chemical compound that contains an oxazole ring, which is a five-membered ring with one oxygen atom and one nitrogen atom . Oxazole derivatives have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry . They have a wide spectrum of biological activities, which has led researchers to synthesize various oxazole derivatives and screen them for their various biological activities .
Synthesis Analysis
The synthesis of oxazole derivatives has been an interesting field for a long time . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . For example, Patel et al. synthesized a series of oxazole derivatives and examined their antibacterial potential .Molecular Structure Analysis
Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . They were first prepared in 1947, and are stable liquids at room temperature .Chemical Reactions Analysis
The chemical reactions involving oxazole derivatives are diverse and depend on the specific derivative and conditions. For example, Patel et al. synthesized a series of oxazole derivatives and examined their antibacterial potential .Physical And Chemical Properties Analysis
Oxazoles are stable liquids at room temperature with a boiling point of 69 °C . The physical and chemical properties of specific oxazole derivatives, such as “N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide”, would depend on the specific substituents on the oxazole ring.Mechanism of Action
The mechanism of action of oxazole derivatives can vary depending on the specific derivative and its biological activity. For example, some oxazole derivatives have been found to have antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .
Future Directions
The future directions in the field of oxazole derivatives are likely to involve the synthesis of new derivatives with improved biological activities and reduced side effects. The increasing importance of oxazole in the field of medicinal chemistry suggests that there will be continued interest in the synthesis and study of new oxazole derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide involves the reaction of 3-methyl-1,2-oxazol-5-amine with 4-bromomethylcyclohexene to form N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide.", "Starting Materials": [ "3-methyl-1,2-oxazol-5-amine", "4-bromomethylcyclohexene", "prop-2-enoyl chloride", "triethylamine", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: 3-methyl-1,2-oxazol-5-amine is reacted with prop-2-enoyl chloride and triethylamine in dichloromethane to form N-(3-methyl-1,2-oxazol-5-yl)prop-2-enamide.", "Step 2: N-(3-methyl-1,2-oxazol-5-yl)prop-2-enamide is reacted with 4-bromomethylcyclohexene in dichloromethane to form N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide.", "Step 3: The reaction mixture is washed with water and then with sodium bicarbonate solution to remove any unreacted starting materials and byproducts.", "Step 4: The product is isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2411218-77-2 |
Product Name |
N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide |
Molecular Formula |
C14H20N2O3 |
Molecular Weight |
264.3 |
Purity |
95 |
Origin of Product |
United States |
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![methyl 2-[(1s,3s)-3-aminocyclobutyl]acetate hydrochloride, cis](/img/structure/B6242918.png)